Cas no 175856-45-8 (3H-Pyrazolo[3,4-d]thiazol-3-one,1,2-dihydro-5-[(4-methylphenyl)amino]-1-phenyl-)
175856-45-8 structure
3H-Pyrazolo[3,4-d]thiazol-3-one,1,2-dihydro-5-[(4-methylphenyl)amino]-1-phenyl-
175856-45-8
C17H14N4OS
322.384261608124
1362609
3H-Pyrazolo[3,4-d]thiazol-3-one,1,2-dihydro-5-[(4-methylphenyl)amino]-1-phenyl- Properties
Names and Identifiers
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- 3H-Pyrazolo[3,4-d]thiazol-3-one,1,2-dihydro-5-[(4-methylphenyl)amino]-1-phenyl-
- 3H-Pyrazolo[3,4-d]thiazol-3-one, 1,2-dihydro-5-[(4-methylphenyl)amino]-1-phenyl-
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- VMXXMVAIXDUHPZ-UHFFFAOYSA-N
- 1S/C17H14N4OS/c1-11-7-9-12(10-8-11)18-17-19-15-14(23-17)16(22)20-21(15)13-5-3-2-4-6-13/h2-10H,1H3,(H,18,19)(H,20,22)
- S1C2C(=O)NN(C3=CC=CC=C3)C=2N=C1NC1=CC=C(C)C=C1
Computed Properties
- 322.08902
Experimental Properties
- 57.26
- 9.38±0.20(Predicted)
- 1.393±0.06 g/cm3(Predicted)
3H-Pyrazolo[3,4-d]thiazol-3-one,1,2-dihydro-5-[(4-methylphenyl)amino]-1-phenyl- Related Literature
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Bernard Blaise Messanga,Samuel Fon Kimbu,Beibam Luc Sondengam,Bernard Bodo New J. Chem., 2001,25, 1098-1100
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Heng-Pan Yang,Sen Qin,Ying-Na Yue,Li Liu,Huan Wang,Jia-Xing Lu Catal. Sci. Technol., 2016,6, 6490-6494
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Udita Bhattacharjee,Subhajit Bhowmik,Shuvajit Ghosh,Surendra K. Martha Sustainable Energy Fuels, 2023,7, 2321-2338
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A. Gumus,S. Lee,K. Karlsson,R. Gabrielson,D. W. Winkler,D. Erickson Analyst, 2014,139, 742-748
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Mayumi Kaneko,Masataka Wakihara Phys. Chem. Chem. Phys., 2012,14, 13963-13970
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Peter J. Nichols,Colin L. Raston,Jonathan W. Steed Chem. Commun., 2001, 1062-1063
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8. Back cover
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Galit Fichman,Tom Guterman,Lihi Adler-Abramovich CrystEngComm, 2015,17, 8105-8112
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T. Umegaki,Y. Enomoto,Y. Kojima Catal. Sci. Technol., 2016,6, 409-412
175856-45-8 (3H-Pyrazolo[3,4-d]thiazol-3-one,1,2-dihydro-5-[(4-methylphenyl)amino]-1-phenyl-) Related Products
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